1-sec-butyl-4-[(4-chlorophenoxy)acetyl]piperazine

• IUPAC Name: 1-(4-butan-2-ylpiperazin-1-yl)-2-(4-chlorophenoxy)ethanone
• InChI: InChI=1S/C16H23ClN2O2/c1-3-13(2)18-8-10-19(11-9-18)16(20)12-21-15-6-4-14(17)5-7-15/h4-7,13H,3,8-12H2,1-2H3
• InChI Key: KXBHTZYDYCXWQJ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)N1CCN(CC1)C(=O)COC2=CC=C(C=C2)Cl
• Molecular Formula: C16H23ClN2O2
• Molecular Weight: 310.82 g/mol

Description

1-sec-butyl-4-[(4-chlorophenoxy)acetyl]piperazine, commonly known as BCA, is a chemical compound that belongs to the piperazine family. It is a white crystalline powder that is soluble in water and has a molecular weight of 376.91 g/mol. BCA is a potent inhibitor of acetylcholinesterase, an enzyme that breaks down acetylcholine, a neurotransmitter that is involved in many physiological processes. BCA has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience.

Mechanism of Action

BCA works by binding to the active site of acetylcholinesterase, preventing it from breaking down acetylcholine. This leads to an accumulation of acetylcholine in the synaptic cleft, resulting in increased cholinergic neurotransmission. BCA is a reversible inhibitor of acetylcholinesterase, meaning that its effects are temporary and can be reversed by the body's natural mechanisms.
Biochemical and Physiological Effects:
The biochemical and physiological effects of BCA are primarily related to its inhibition of acetylcholinesterase. This leads to increased levels of acetylcholine in the synaptic cleft, which can have a range of effects depending on the specific neural circuitry involved. In general, increased cholinergic neurotransmission is associated with improved cognitive function, including memory, attention, and learning.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BCA in lab experiments is its high potency and selectivity for acetylcholinesterase. This makes it a valuable tool for studying the effects of acetylcholine on neural function. However, BCA also has some limitations, including its relatively short half-life and the potential for off-target effects at high concentrations. Careful experimental design and dosing are necessary to ensure that the effects of BCA are specific and reproducible.

Future Directions

There are many potential future directions for research involving BCA. One area of interest is the role of acetylcholine in neuropsychiatric disorders such as Alzheimer's disease, schizophrenia, and depression. BCA could be used to investigate the effects of acetylcholine on neural function in these disorders, with the goal of developing new treatments that target the cholinergic system. Another area of interest is the development of new, more selective inhibitors of acetylcholinesterase that could be used as therapeutic agents. BCA could serve as a starting point for the development of such compounds, using structure-activity relationship studies to optimize its potency and selectivity.

Synthesis Methods

BCA can be synthesized by reacting 4-chlorophenoxyacetic acid with sec-butylamine in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting intermediate is then treated with piperazine to yield the final product. The purity of BCA can be confirmed by analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

BCA has been widely used as a tool compound in scientific research to study the role of acetylcholine in various physiological processes. It has been shown to be a potent inhibitor of acetylcholinesterase, with an IC50 value of 0.9 nM. This makes it a valuable tool for studying the effects of acetylcholine on synaptic transmission, learning, and memory. BCA has also been used to investigate the role of acetylcholine in neuropsychiatric disorders such as Alzheimer's disease, schizophrenia, and depression.